Cas no 36923-21-4 (Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate)

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate Properties

Names and Identifiers

• (6R,7R)-Benzhydryl 7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• Diphenylmethyl 7beta-Amino-3-cephem-4-carboxylate
• Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate
• 7-AICA
• 7-AMINO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLICACID DIPHENYLMETHYL ESTER FOR CEFTIBUTEN
• benzhydryl 7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7&beta
• 7β-Amino-3-cephem-4-carboxylic Acid Diphenylmethyl Ester
• (6R,7R)-7-Amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid Benzhydryl Ester
• Benzhydryl (6R,7R)-7-Amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid, 7-amino-8-oxo-, diphenylmethyl ester, (6R-trans)-
• Diphenylmethyl 7b-amino-3-cephem-4-carboxylate
• Benzhydryl (7S)-7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• 7beta-amino-ceph-3-em-4-carboxylic acid diphenylmethyl ester
• AKOS016009411
• EN300-6478644
• C20H18N2O3S
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-amino-8-oxo-,diphenylmethyl ester, (6R,7R)-
• NYYBPASOTOAXQW-VQIMIIECSA-N
• 7beta-amino-3-cephem-4-carboxylic acid diphenylmethyl ester
• (6R,7R)-Benzhydryl7-amino-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• DS-5232
• CS-0156526
• 36923-21-4
• MFCD23701579
• D5234
• Z3235032372
• 7beta-amino-3-cephem-4-carboxylic acid benzhydryl ester
• DIPHENYLMETHYL (6R,7R)-7-AMINO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLATE
• SCHEMBL10428924
• A823454
• C74905
• +Expand

• MDL： MFCD23701579
• InChIKey： NYYBPASOTOAXQW-UCFFOFKASA-N
• Inchi： 1S/C20H18N2O3S/c21-16-18(23)22-15(11-12-26-19(16)22)20(24)25-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-11,16-17,19H,12,21H2/t16-,19?/m0/s1
• SMILES： S1C([H])([H])C([H])=C(C(=O)OC([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C2C([H])=C([H])C([H])=C([H])C=2[H])N2C([C@@]([H])(C12[H])N([H])[H])=O

Computed Properties

• Exact Mass: 366.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 366.104
• Heavy Atom Count: 26
• Complexity: 564
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 97.9

Experimental Properties

• LogP: 3.08370
• PSA: 97.93000
• Refractive Index: 1.701
• Boiling Point: 587.8°C at 760 mmHg
• Melting Point: 164.0 to 168.0 deg-C
• Flash Point: 309.3 °C
• Density: 1.39

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate Security Information

• Symbol: GHS07
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Signal Word：Warning
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

Diphenylmethyl 7β-Amino-3-cephem-4-carboxylate Customs Data

• HS CODE：3003201900
• Customs Data：

  China Customs Code:

  3003201900